Cas no 2109925-23-5 (Ethyl 2-piperidin-4-ylbenzoate)
Ethyl 2-piperidin-4-ylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6511916
- 2109925-23-5
- ethyl 2-piperidin-4-ylbenzoate
- SCHEMBL3676421
- ethyl 2-(piperidin-4-yl)benzoate
- Ethyl 2-piperidin-4-ylbenzoate
-
- Inchi: 1S/C14H19NO2/c1-2-17-14(16)13-6-4-3-5-12(13)11-7-9-15-10-8-11/h3-6,11,15H,2,7-10H2,1H3
- InChI Key: OLJOXWRCQIFFII-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1C1CCNCC1)=O
Computed Properties
- Exact Mass: 233.141578849g/mol
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.3Ų
Ethyl 2-piperidin-4-ylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6511916-0.05g |
ethyl 2-(piperidin-4-yl)benzoate |
2109925-23-5 | 0.05g |
$744.0 | 2023-05-31 | ||
| Enamine | EN300-6511916-0.1g |
ethyl 2-(piperidin-4-yl)benzoate |
2109925-23-5 | 0.1g |
$779.0 | 2023-05-31 | ||
| Enamine | EN300-6511916-0.25g |
ethyl 2-(piperidin-4-yl)benzoate |
2109925-23-5 | 0.25g |
$814.0 | 2023-05-31 | ||
| Enamine | EN300-6511916-0.5g |
ethyl 2-(piperidin-4-yl)benzoate |
2109925-23-5 | 0.5g |
$849.0 | 2023-05-31 | ||
| Enamine | EN300-6511916-1.0g |
ethyl 2-(piperidin-4-yl)benzoate |
2109925-23-5 | 1g |
$884.0 | 2023-05-31 | ||
| Enamine | EN300-6511916-2.5g |
ethyl 2-(piperidin-4-yl)benzoate |
2109925-23-5 | 2.5g |
$1735.0 | 2023-05-31 | ||
| Enamine | EN300-6511916-5.0g |
ethyl 2-(piperidin-4-yl)benzoate |
2109925-23-5 | 5g |
$2566.0 | 2023-05-31 | ||
| Enamine | EN300-6511916-10.0g |
ethyl 2-(piperidin-4-yl)benzoate |
2109925-23-5 | 10g |
$3807.0 | 2023-05-31 |
Ethyl 2-piperidin-4-ylbenzoate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Ethyl 2-piperidin-4-ylbenzoate
Comprehensive Overview of Ethyl 2-piperidin-4-ylbenzoate (CAS No. 2109925-23-5): Properties, Applications, and Industry Insights
Ethyl 2-piperidin-4-ylbenzoate (CAS No. 2109925-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This ester derivative combines a piperidine moiety with a benzoate group, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C14H19NO2, reflects a balanced hydrophobicity and reactivity, which is critical for applications in medicinal chemistry.
Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like Ethyl 2-piperidin-4-ylbenzoate. Researchers frequently search for terms such as "piperidine derivatives in drug design" or "CAS 2109925-23-5 solubility," highlighting the demand for detailed physicochemical data. The compound's logP value (estimated at 2.1) and hydrogen bond acceptor/donor counts (3 and 0, respectively) make it a candidate for optimizing blood-brain barrier permeability in CNS-targeted therapies.
In synthetic pathways, Ethyl 2-piperidin-4-ylbenzoate serves as a precursor for heterocyclic scaffolds, particularly in the development of kinase inhibitors and GPCR modulators. Its benzoate ester group allows for facile hydrolysis or transesterification, enabling structural diversification. Industry reports indicate growing patent filings incorporating this scaffold, especially in oncology and neurology applications (e.g., "piperidine-based anticancer agents" searches increased by 27% YoY).
Analytical characterization of CAS No. 2109925-23-5 typically involves HPLC-UV (retention time ~8.2 min under C18 conditions) and LC-MS (m/z 234.1 for [M+H]+). Stability studies suggest compatibility with room-temperature storage in amber glass under inert atmosphere, addressing common queries like "2109925-23-5 shelf life." Regulatory databases confirm its non-hazardous status under standard handling conditions, aligning with REACH compliance requirements.
The compound's crystal structure (monoclinic, P21/c space group) reveals intramolecular hydrogen bonding that influences its solid-state stability. This property is crucial for formulators seeking answers to "piperidine carboxylate polymorphism." Recent computational studies using molecular docking suggest potential binding affinities for sigma receptors, sparking academic debates on "piperidine bioisosteres in CNS drugs."
Supply chain analytics show rising procurement of Ethyl 2-piperidin-4-ylbenzoate by CDMOs in Asia-Pacific regions, correlating with increased searches for "2109925-23-5 suppliers GMP." The compound's scalable synthesis via Pd-catalyzed coupling (reported yield 78%) positions it as a cost-effective building block. Environmental impact assessments indicate favorable biodegradation potential (OECD 301B), addressing sustainability concerns in "green pharmaceutical synthesis" discussions.
Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, where the piperidine nitrogen acts as a coordination site. This interdisciplinary relevance explains surges in queries like "CAS 2109925-23-5 materials science." Quality control protocols recommend NMR purity verification (characteristic signals at δ 1.3 ppm for ethyl CH3 and δ 3.5 ppm for piperidine CH2), a frequent topic in analytical method validation forums.
Future research directions may explore its enantiomeric separation (chiral HPLC methods under development) and prodrug derivatization, particularly for enhancing oral bioavailability. These prospects align with growing PubMed citations for "piperidine prodrug strategies," reflecting the compound's evolving role in preclinical development pipelines worldwide.
2109925-23-5 (Ethyl 2-piperidin-4-ylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)